Cas no 59662-31-6 (4-N-Hexylbiphenyl)

• Product Name: 4-N-Hexylbiphenyl
• CAS No: 59662-31-6
• MF: C₁₈H₂₂
• MW: 238.367285251617
• CID: 57455
• PubChem ID: 108797
• Update Time: 2025-08-02

4-N-Hexylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Hexyl-1,1'-biphenyl
• 4-n-Hexylbiphenyl
• 1-hexyl-4-phenylbenzene
• 4-hexyl-1-phenylbenzene
• 4-Hexylbiphenyl
• 4-Hexyl-diphenyl
• 4-n-Hexylbiphenyl1000µg
• 1-hexyl-4-phenyl-benzene
• AKOS015889691
• 4-n-Hexylbiphenyl, 98%
• Maybridge1_001959
• 59662-31-6
• W-105310
• DTXSID60208348
• AC-11684
• 2-Ethyl-hexaneperoxoicacid1,1-dimethylethylester
• MFCD00009527
• A832406
• HMS547B01
• FT-0618586
• C6BP
• NS00034211
• EINECS 261-845-0
• G90012
• 4-hexyl biphenyl
• XRPVQXPWEVJKTN-UHFFFAOYSA-N
• 4-N-Hexylbiphenyl

• MDL： MFCD00009527
• Inchi： 1S/C18H22/c1-2-3-4-6-9-16-12-14-18(15-13-16)17-10-7-5-8-11-17/h5,7-8,10-15H,2-4,6,9H2,1H3
• InChI Key： XRPVQXPWEVJKTN-UHFFFAOYSA-N
• SMILES： C(CC1C=CC(C2C=CC=CC=2)=CC=1)CCCC

Computed Properties

• Exact Mass: 238.17200
• Monoisotopic Mass: 238.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White to light yellow solid
• Density: 0,988 g/cm3
• Melting Point: 29 °C
• Boiling Point: 175-177 °C (3 mmHg)
• Flash Point: >110°C
• Refractive Index: 1.5870 (estimate)
• PSA: 0.00000
• LogP: 5.47640

4-N-Hexylbiphenyl Security Information

• Safety Instruction： S23-S24/25
• Safety Term：S23-S24/25
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-N-Hexylbiphenyl

4-N-Hexylbiphenyl (CAS No. 59662-31-6): Applications and Recent Research Developments

The compound 4-N-Hexylbiphenyl (CAS No. 59662-31-6) is a derivative of biphenyl with a hexyl substituent at the 4-position. This molecule has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. The combination of the biphenyl core and the hexyl side chain imparts distinct characteristics that make it valuable in various applications, including material science, organic electronics, and biomedical research.

In recent years, 4-N-Hexylbiphenyl has been extensively studied for its potential in developing advanced materials. Its molecular structure allows for excellent thermal stability and a high degree of crystallinity, making it suitable for use in organic semiconductors and liquid crystal displays (LCDs). The hexyl group enhances the solubility of the compound in organic solvents, facilitating its processing into thin films and other forms required for electronic applications.

One of the most compelling aspects of 4-N-Hexylbiphenyl is its role in biomedical research. The biphenyl core is known to exhibit favorable interactions with biological systems, while the hexyl chain provides a hydrophobic anchor that can be exploited for targeted drug delivery systems. Recent studies have demonstrated its potential as a component in drug formulations designed to improve bioavailability and reduce side effects. The compound's ability to form stable complexes with other therapeutic agents has opened new avenues for developing novel pharmaceuticals.

The chemical properties of 4-N-Hexylbiphenyl also make it an attractive candidate for use in sensor technology. Its sensitivity to environmental stimuli, such as temperature and light, has been leveraged in the development of highly responsive sensors. These sensors have applications in environmental monitoring, industrial processes, and even medical diagnostics. The compound's ability to undergo reversible changes in its physical properties upon exposure to external factors makes it particularly useful for real-time monitoring systems.

Furthermore, 4-N-Hexylbiphenyl has been explored as a component in photovoltaic devices. Its electron-transport properties contribute to the efficiency of organic solar cells, making it a promising material for renewable energy applications. Researchers have been particularly interested in its potential to enhance the performance of bulk heterojunction solar cells by improving charge separation and transport.

In conclusion, the versatility of 4-N-Hexylbiphenyl (CAS No. 59662-31-6) spans multiple domains, from advanced materials to biomedical applications. Its unique structural features have enabled its use in cutting-edge technologies such as organic electronics, drug delivery systems, sensor technology, and renewable energy solutions. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow even further.